Cas no 5924-08-3 (Ethyl 4-(prop-2-enylamino)-3,5-thiazolecarboxylate)

• Product name: Ethyl 4-(prop-2-enylamino)-3,5-thiazolecarboxylate
• CAS No: 5924-08-3
• MF: C₉H₁₂N₂O₂S
• MW: 212.269
• CID: 3158611
• PubChem ID: 7171906

Ethyl 4-(prop-2-enylamino)-3,5-thiazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(prop-2-enylamino)-3,5-thiazolecarboxylate
• ethyl 2-[(prop-2-en-1-yl)amino]-1,3-thiazole-4-carboxylate
• PFGIVCNFWXBOPM-UHFFFAOYSA-N
• ethyl 2-(prop-2-en-1-ylamino)-1,3-thiazole-4-carboxylate
• AKOS022169279
• MS-11174
• EN300-54734
• FE169435
• CS-0251431
• Z48852728
• ethyl 2-(prop-2-enylamino)-1,3-thiazole-4-carboxylate
• 5924-08-3
• CHEMBL3593863
• SCHEMBL10465572
• Ethyl 2-allylaminothiazole-4-carboxylate
• DA-28563
• Ethyl2-(Allylamino)thiazole-4-carboxylate
• Ethyl 2-(Allylamino)thiazole-4-carboxylate

• MDL： MFCD06251692
• Inchi： InChI=1S/C9H12N2O2S/c1-3-5-10-9-11-7(6-14-9)8(12)13-4-2/h3,6H,1,4-5H2,2H3,(H,10,11)
• InChI Key： PFGIVCNFWXBOPM-UHFFFAOYSA-N
• SMILES： C=CCN=C1NC(=CS1)C(=O)OCC

Computed Properties

• Exact Mass: 212.06194880Da
• Monoisotopic Mass: 212.06194880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.5Ų